Cas no 2137764-29-3 (2-Benzofurancarboxylic acid, 7-methyl-3-(methylsulfonyl)-)
2-Benzofurancarboxylic acid, 7-methyl-3-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzofurancarboxylic acid, 7-methyl-3-(methylsulfonyl)-
-
- Inchi: 1S/C11H10O5S/c1-6-4-3-5-7-8(6)16-9(11(12)13)10(7)17(2,14)15/h3-5H,1-2H3,(H,12,13)
- InChI Key: UWMFTVRYABSUPY-UHFFFAOYSA-N
- SMILES: O1C2=C(C)C=CC=C2C(S(C)(=O)=O)=C1C(O)=O
2-Benzofurancarboxylic acid, 7-methyl-3-(methylsulfonyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-361114-0.05g |
3-methanesulfonyl-7-methyl-1-benzofuran-2-carboxylic acid |
2137764-29-3 | 0.05g |
$2545.0 | 2023-03-07 | ||
| Enamine | EN300-361114-0.1g |
3-methanesulfonyl-7-methyl-1-benzofuran-2-carboxylic acid |
2137764-29-3 | 0.1g |
$2668.0 | 2023-03-07 | ||
| Enamine | EN300-361114-0.25g |
3-methanesulfonyl-7-methyl-1-benzofuran-2-carboxylic acid |
2137764-29-3 | 0.25g |
$2789.0 | 2023-03-07 | ||
| Enamine | EN300-361114-0.5g |
3-methanesulfonyl-7-methyl-1-benzofuran-2-carboxylic acid |
2137764-29-3 | 0.5g |
$2910.0 | 2023-03-07 | ||
| Enamine | EN300-361114-1.0g |
3-methanesulfonyl-7-methyl-1-benzofuran-2-carboxylic acid |
2137764-29-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-361114-2.5g |
3-methanesulfonyl-7-methyl-1-benzofuran-2-carboxylic acid |
2137764-29-3 | 2.5g |
$5940.0 | 2023-03-07 | ||
| Enamine | EN300-361114-5.0g |
3-methanesulfonyl-7-methyl-1-benzofuran-2-carboxylic acid |
2137764-29-3 | 5.0g |
$8790.0 | 2023-03-07 | ||
| Enamine | EN300-361114-10.0g |
3-methanesulfonyl-7-methyl-1-benzofuran-2-carboxylic acid |
2137764-29-3 | 10.0g |
$13032.0 | 2023-03-07 |
2-Benzofurancarboxylic acid, 7-methyl-3-(methylsulfonyl)- Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 2-Benzofurancarboxylic acid, 7-methyl-3-(methylsulfonyl)-
Introduction to 2-Benzofurancarboxylic acid, 7-methyl-3-(methylsulfonyl)- (CAS No. 2137764-29-3)
2-Benzofurancarboxylic acid, 7-methyl-3-(methylsulfonyl)-, identified by its Chemical Abstracts Service (CAS) number 2137764-29-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzofuran class, a heterocyclic aromatic organic compound that consists of a benzene ring fused to a furan ring. The presence of a carboxylic acid group, a methyl group at the 7-position, and a methylsulfonyl group at the 3-position introduces unique chemical properties and functionalities that make it a valuable intermediate in the synthesis of various bioactive molecules.
The structural features of 2-Benzofurancarboxylic acid, 7-methyl-3-(methylsulfonyl)- contribute to its potential applications in drug discovery and development. The benzofuran core is a common motif in natural products and pharmaceuticals, known for its biological activity and structural versatility. For instance, derivatives of benzofuran have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the carboxylic acid group at the 2-position enhances the compound's reactivity, allowing for further functionalization through esterification, amidation, or other coupling reactions. This reactivity is crucial for linking the compound to other pharmacophores or for modifying its solubility and pharmacokinetic properties.
The methyl group at the 7-position and the methylsulfonyl group at the 3-position further modulate the electronic and steric properties of the molecule. The methylsulfonyl group, in particular, is a sulfonamide derivative that is frequently used in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. This group can also serve as a hydrogen bond acceptor or donor, which is critical for optimizing interactions with biological targets such as enzymes or receptors. The combination of these substituents makes 2-Benzofurancarboxylic acid, 7-methyl-3-(methylsulfonyl)- a promising candidate for further investigation in medicinal chemistry.
Recent advancements in computational chemistry and drug design have enabled researchers to predict the biological activity of compounds like 2-Benzofurancarboxylic acid, 7-methyl-3-(methylsulfonyl)- with greater accuracy. Molecular docking studies have shown that this compound can interact with various protein targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. For example, studies suggest that benzofuran derivatives may inhibit enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain signaling. Additionally, the structural similarity of benzofuran derivatives to known bioactive molecules has prompted investigations into their potential as scaffolds for developing new therapeutic agents.
In addition to its pharmaceutical applications, 2-Benzofurancarboxylic acid, 7-methyl-3-(methylsulfonyl)- has shown promise in materials science and industrial applications. The unique electronic properties of benzofuran derivatives make them useful in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of functional groups like carboxylic acids and sulfonamides also allows for polymerization or cross-linking reactions, which can lead to the development of novel polymers with tailored properties.
The synthesis of 2-Benzofurancarboxylic acid, 7-methyl-3-(methylsulfonyl)- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts acylation followed by sulfonylation and methylation steps. Advanced techniques such as flow chemistry have also been explored to improve reaction efficiency and scalability. The use of green chemistry principles ensures that these synthetic processes are environmentally sustainable by minimizing waste generation and utilizing renewable resources.
Industrial-scale production of 2-Benzofurancarboxylic acid, 7-methyl-3-(methylsulfonyl)- must consider factors such as cost-effectiveness, safety, and regulatory compliance. Manufacturers often employ continuous flow reactors to enhance production efficiency while maintaining stringent quality control measures. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential for verifying the identity and purity of the final product.
The future prospects of 2-Benzofurancarboxylic acid, 7-methyl-3-(methylsulfonyl)- are promising as research continues to uncover new applications and optimize its synthesis. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to the development of novel drugs and advanced materials based on this versatile compound. As computational methods improve and new synthetic strategies emerge, the accessibility and utility of 2-Benzofurancarboxylic acid, 7-methyl-3-(methylsulfonyl)- are expected to expand further.
2137764-29-3 (2-Benzofurancarboxylic acid, 7-methyl-3-(methylsulfonyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)